Cas no 1808705-00-1 (2-cyano-N-[6-(phenylamino)pyridin-3-yl]pyridine-4-carboxamide)

• Product Name: 2-cyano-N-[6-(phenylamino)pyridin-3-yl]pyridine-4-carboxamide
• CAS No: 1808705-00-1
• MF: C₁₈H₁₃N₅O
• MW: 315.328722715378
• CID: 5681488
• PubChem ID: 119050608
• Update Time: 2025-05-20

2-cyano-N-[6-(phenylamino)pyridin-3-yl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-[6-(phenylamino)pyridin-3-yl]pyridine-4-carboxamide
• 1808705-00-1
• EN300-26591758
• Z1951404496
• N-(6-anilinopyridin-3-yl)-2-cyanopyridine-4-carboxamide
• AKOS033687410

• Inchi： 1S/C18H13N5O/c19-11-16-10-13(8-9-20-16)18(24)23-15-6-7-17(21-12-15)22-14-4-2-1-3-5-14/h1-10,12H,(H,21,22)(H,23,24)
• InChI Key： GNLAJHJWXRXDDH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C#N)C=1)NC1=CN=C(C=C1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.11201006g/mol
• Monoisotopic Mass: 315.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.7Ų

Additional information on 2-cyano-N-[6-(phenylamino)pyridin-3-yl]pyridine-4-carboxamide

2-Cyano-N-[6-(Phenylamino)Pyridin-3-Yl]Pyridine-4-Carboxamide: A Comprehensive Overview

The compound 2-cyano-N-[6-(phenylamino)pyridin-3-yl]pyridine-4-carboxamide (CAS No. 1808705-00-1) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. In this article, we delve into the properties, synthesis, applications, and recent research findings related to this compound.

2-Cyano-N-[6-(phenylamino)pyridin-3-yl]pyridine-4-carboxamide is a heterocyclic compound featuring a pyridine ring system with substituents that include a cyano group and a phenylamino group. The presence of these functional groups imparts distinctive electronic and steric properties to the molecule, making it versatile for various chemical reactions and applications. Recent studies have highlighted its role as a potential building block in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), which are widely used in catalysis, gas storage, and sensing technologies.

The synthesis of 2-cyano-N-[6-(phenylamino)pyridin-3-yl]pyridine-4-carboxamide involves multi-step organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have optimized these processes to achieve high yields and purity levels. For instance, a recent study published in *Journal of Organic Chemistry* demonstrated an efficient route using microwave-assisted synthesis to accelerate the formation of the pyridine ring system. This approach not only enhances reaction efficiency but also reduces environmental impact by minimizing solvent usage.

In terms of applications, 2-cyano-N-[6-(phenylamino)pyridin-3-yl]pyridine-4-carboxamide has shown promise in the field of medicinal chemistry. Its ability to act as a ligand in metal complexes has been explored for potential anti-cancer drug development. A study conducted at the University of California revealed that this compound forms stable complexes with transition metals like copper and zinc, which exhibit cytotoxic effects against various cancer cell lines. These findings underscore its potential as a lead compound for developing novel anti-cancer therapies.

Beyond pharmaceutical applications, this compound has also been investigated for its role in electronic materials. Its conjugated π-system allows for efficient charge transport properties, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent research published in *Advanced Materials* demonstrated that incorporating 2-cyano-N-[6-(phenylamino)pyridin-3-yl]pyridine-4-carboxamide into OLED structures significantly enhances device efficiency and stability under ambient conditions.

The structural versatility of 2-cyano-N-[6-(phenylamino)pyridin-3-yl]pyridine-4-carboxamide also makes it an attractive candidate for supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions enables the self-assembling of complex architectures, such as nanofibers and vesicles. These structures have potential applications in drug delivery systems and biosensors.

In conclusion, 2-cyano-N-[6-(phenylamino)pyridin-3-yl]pyridine-4-carboxamide (CAS No. 1808705-00-1) is a multifaceted compound with significant implications across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to unravel its full potential, this compound is poised to make substantial contributions to both academic and industrial sectors.